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2-(N-morpholino)ethanesulfonic acid, commonly known as MES, is a zwitterionic buffer

developed by Norman Good and his colleagues in the 1960s.[1] It is widely used in biology and

biochemistry to maintain a stable pH environment. With a pKa of approximately 6.15 at 20°C,

MES is effective for buffering solutions in the pH range of 5.5 to 6.7.[1] A key criterion in the

development of Good's buffers was the minimization of interaction with metal ions, a property

often described as "non-coordinating".[1][2] This characteristic is intended to make MES an

ideal choice for studying metal-dependent enzymes or reactions where metal ion concentration

is a critical variable.[2][3]

However, the assumption that MES is entirely non-coordinating is an oversimplification. While

its interaction with many metal ions is significantly weaker than that of common buffers like

phosphate or citrate, evidence from various studies indicates that MES can and does form

complexes with certain metal cations.[4] These interactions, though often weak, can have

significant consequences in sensitive biochemical and cellular assays, potentially altering

enzyme kinetics, interfering with metal-dependent processes, and leading to the

misinterpretation of experimental results.[5]
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This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of MES buffer's interactions with metal ions. It consolidates

available quantitative data, details key experimental protocols for characterizing these

interactions, and offers visual aids and practical guidance to ensure the appropriate and

informed use of MES in a research setting.

The Coordinating Nature of MES: A Critical
Evaluation
The designation of MES as a "non-coordinating" buffer stems from its chemical structure, which

lacks the primary amine and carboxyl groups that are common strong metal-binding sites in

other buffers like Tris or glycine. However, the morpholinic ring's nitrogen and oxygen atoms,

along with the sulfonate group, can participate in weak coordination with metal ions.

The scientific literature presents a conflicting view on the extent of these interactions. Some

studies, using methods like isothermal titration calorimetry (ITC), have concluded that MES at

pH 6.0 does not form complexes with a range of divalent cations including Zn²⁺, Cd²⁺, Ca²⁺,

Co²⁺, Mg²⁺, Mn²⁺, and Ni²⁺, and shows only "imperceptible" complexation with Cu²⁺ and Pb²⁺.

[6][7] Conversely, other research groups, often employing potentiometric titration, have

successfully modeled and calculated stability constants for MES complexes with several of

these same ions, including Cu(II), Ni(II), Co(II), Zn(II), Ca(II), Mg(II), and Mn(II).[4] These

discrepancies may arise from differences in experimental conditions (e.g., pH, ionic strength),

the sensitivity of the analytical techniques employed, or the complexity of the equilibrium

models used for data analysis.[1][4]

The crucial takeaway for researchers is that MES should be considered a weakly coordinating

buffer rather than a truly non-interacting one. This weak interaction may be negligible in many

applications but can become a critical confounding factor in systems highly sensitive to metal

ion concentration.

Quantitative Data on MES-Metal Ion Interactions
The strength of the interaction between a metal ion (M) and a ligand like MES (L) is quantified

by the stability constant (or formation constant), typically expressed in logarithmic form (log K).

A higher log K value indicates a more stable complex. While a comprehensive and universally
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agreed-upon set of stability constants for MES does not exist due to the conflicting reports,

data from specific studies provide valuable insight.

The table below summarizes stability constants for 1:1 metal-MES complexes as determined

by potentiometric titration in one such study.

Metal Ion Log K₁ (ML)
Experimental
Conditions

Reference

Co(II) 1.34
T = 298.15 K, I = 100

mM NaClO₄
[1]

Ni(II) 1.81
T = 298.15 K, I = 100

mM NaClO₄
[1]

Cu(II)
Negligible to weak

binding reported

Conflicting reports in

literature
[1][6]

Ca(II), Mg(II), Mn(II)
Weak binding

reported

Conflicting reports in

literature
[1][4]

Zn(II), Cd(II), Pb(II)
No complexation

detected at pH 6.0

Reported in specific

ITC studies
[6][7]

Note: The stability of transition metal complexes often follows the Irving-Williams series: Mn(II)

< Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II).[8][9] The reported data for Co(II) and Ni(II) are

consistent with this trend. The conflicting reports for Cu(II) highlight the complexities of

measuring these weak interactions.

Impact on Experimental Systems and Assays
Even a weak interaction, represented by a low stability constant, can significantly impact

experimental outcomes by reducing the concentration of free, hydrated metal ions. This is

particularly relevant for metalloenzymes, where the metal ion acts as a critical cofactor for

catalytic activity or structural integrity.

Consequences for Researchers:
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Altered Enzyme Kinetics: If MES weakly chelates a required metal cofactor, the apparent

Michaelis constant (Kₘ) may be altered, or the maximum velocity (Vₘₐₓ) may be reduced.

This can lead to an inaccurate assessment of enzyme performance or the potency of an

inhibitor.[5]

Inaccurate Binding Affinities: In drug development, determining the binding affinity of a

compound to a metalloprotein can be skewed if the buffer competes with the protein for the

metal ion.

Assay Interference: Beyond simple chelation, MES has been shown to directly interfere in

certain assays, such as those involving the oxidation of phenolic compounds by peroxidase.

[10]

The following diagram illustrates the potential cascade of effects stemming from a seemingly

minor buffer-metal interaction.

Experimental System
(e.g., Metalloenzyme Assay)
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Weak MES-Metal
Complex Formation

Reduced Concentration of
Free Bioavailable Metal

Altered Metalloenzyme
Activity / Kinetics

Inaccurate / Misleading
Experimental Data
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Caption: Logical flow of MES-metal interaction impacting experimental results.

Experimental Protocols for Characterizing
Interactions
To avoid ambiguity, researchers can experimentally determine the extent of buffer-metal ion

interaction within their system. Potentiometric titration and isothermal titration calorimetry are

two powerful and commonly used techniques for this purpose.

Potentiometric Titration
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This classical method determines stability constants by measuring changes in hydrogen ion

concentration (pH) as a metal-ligand system is titrated with a strong base.

Methodology:

Calibration: Calibrate a high-precision pH meter with at least two standard buffers (e.g., pH

4.01, 7.00, 9.20) at the desired experimental temperature (e.g., 25°C).[4][11]

Solution Preparation: Prepare stock solutions of a strong acid (e.g., 0.1 M HClO₄), a

carbonate-free strong base (e.g., 0.1 M NaOH), the buffer (MES), the metal salt (e.g.,

Ni(NO₃)₂), and an inert salt (e.g., 1.0 M NaClO₄) to maintain constant ionic strength.[10][11]

Titration Sets: Perform a series of titrations on solutions with a constant total volume in a

thermostated vessel under an inert atmosphere (e.g., nitrogen) to prevent CO₂ absorption.

[11]

Titration A (Acid): Acid + Inert Salt. This calibrates the electrode system and determines

the precise concentration of the base.

Titration B (Ligand): Acid + Inert Salt + MES. This is used to determine the protonation

constant(s) of MES.

Titration C (Complex): Acid + Inert Salt + MES + Metal Salt. The deviation of this curve

from Titration B indicates complex formation.[11]

Data Analysis: The titration data (volume of titrant vs. pH) are processed using specialized

software (e.g., HYPERQUAD). The software fits the data to a chemical model that includes

protonation of the buffer and the formation of various metal-buffer species (e.g., ML,

ML(OH)) to calculate the stability constants.[6]

Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat released or absorbed during a binding event, providing a

complete thermodynamic profile of the interaction (binding constant K, enthalpy ΔH, and

stoichiometry N) in a single experiment.

Methodology:
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Sample Preparation: Prepare the metal ion solution and the MES buffer solution. It is critical

that both the titrant (in the syringe) and the titrand (in the sample cell) are in an identical,

perfectly matched buffer to avoid large heats of dilution.[12] Degas all solutions thoroughly

before use.

Direct Titration (for stronger interactions):

Place the MES solution in the ITC sample cell.

Fill the injection syringe with the metal salt solution.

Perform a series of small, timed injections of the metal solution into the MES solution while

monitoring the heat change after each injection.

Displacement Titration (for weak interactions like MES):

Because the heat signal from weak MES-metal binding may be too small to measure

accurately, a competitive displacement method is often used.[1]

Step 1: Titrate a strong, well-characterized chelator (e.g., nitrilotriacetic acid, NTA) with the

metal ion in a non-interacting buffer to determine its binding thermodynamics.

Step 2: Repeat the titration of the strong chelator with the metal ion, but this time, perform

the experiment in the MES buffer.[1]

Data Analysis: The heat generated by the displacement of MES from the metal ion by the

stronger chelator is measured. By subtracting the known thermodynamics of the metal-

chelator interaction, the software can accurately calculate the weaker thermodynamics of the

metal-MES interaction.[1][3]

The following workflow diagram outlines the general process for assessing these interactions.
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Caption: General experimental workflow for characterizing buffer-metal interactions.
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Practical Guidance and Buffer Selection
Given the potential for interaction, researchers should adopt a critical approach when selecting

MES for their experiments. The following decision flowchart can serve as a practical guide.

Does your system contain
transition metal ions (e.g.,
Cu²⁺, Ni²⁺, Co²⁺, Mn²⁺)?

Is the activity/outcome highly
sensitive to free metal

ion concentration?

Yes

MES is likely a
suitable choice.

No

Is an alternative buffer
(e.g., PIPES, HEPES) with lower

reported interaction viable?

Yes No

Consider using the
alternative buffer.

Yes

Proceed with MES, but perform
validation experiments:

- Compare results with another buffer.
- Titrate metal to check for activity changes.

No

Click to download full resolution via product page

Caption: Decision flowchart for selecting MES buffer in metal-containing systems.

Conclusion and Recommendations
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MES remains a valuable and effective buffer for a vast range of biological and biochemical

applications, particularly due to its pKa and optical transparency. However, the evidence clearly

indicates that it is not truly "non-coordinating." Researchers must move beyond this historical

descriptor and treat MES as a weakly coordinating agent.

For scientists and drug development professionals working on systems involving metal ions,

especially transition metals, this interaction cannot be ignored. The potential for even weak

chelation to alter free metal ion concentrations can have profound effects on experimental

outcomes.

Key Recommendations:

Acknowledge the Interaction: Be aware that MES can interact with divalent metal ions,

particularly Co(II) and Ni(II), and potentially others.

Assess Sensitivity: Critically evaluate whether your specific assay or biological system is

sensitive to minor fluctuations in free metal ion concentration.

Validate When Necessary: If your system is sensitive and you must use MES, perform

validation experiments. Compare your results against those obtained in an alternative buffer

(like PIPES) or titrate in additional metal ion to see if the measured activity changes.

Report Conditions: Always report the buffer identity and concentration used in your

experiments, as this information is critical for the interpretation and replication of your

findings.

By adopting a more informed and cautious approach, the scientific community can continue to

use MES buffer effectively while minimizing the risk of generating artifacts and ensuring the

accuracy and reliability of their research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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